Cas no 232280-47-6 (1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]-)
232280-47-6 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]-
CAS No:232280-47-6
MF:C19H44N4O3Si
MW:404.663166046143
CID:1413818
PubChem ID:15540147
Update Time:2025-04-20
1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]-
- triethoxy-[3-(1,4,8,11-tetrazacyclotetradec-1-yl)propyl]silane
- 1-[3-(triethoxysilyl)propyl]-1,4,8,11-tetraazacyclotetradecane
- DTXSID90573859
- 232280-47-6
- KZRZQEGPMUBNDB-UHFFFAOYSA-N
- SCHEMBL7077208
-
- Inchi: 1S/C19H44N4O3Si/c1-4-24-27(25-5-2,26-6-3)19-9-17-23-16-8-12-21-14-13-20-10-7-11-22-15-18-23/h20-22H,4-19H2,1-3H3
- InChI Key: KZRZQEGPMUBNDB-UHFFFAOYSA-N
- SMILES: [Si](CCCN1CCNCCCNCCNCCC1)(OCC)(OCC)OCC
Computed Properties
- Exact Mass: 1149.54052
- Monoisotopic Mass: 404.31826781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67Ų
Experimental Properties
- PSA: 123.72
- LogP: 2.21380
1,4,8,11-Tetraazacyclotetradecane, 1-[3-(triethoxysilyl)propyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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